Cas no 83469-76-5 (Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl-)

• Product name: Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl-
• CAS No: 83469-76-5
• MF: C₂₁H₁₄O₄
• MW: 330.333466053009
• CID: 725893
• PubChem ID: 134234

Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl-
• 2-Methyl-6-hydroxyfluoran
• 6'-hydroxy-2'-methylspiro[2-benzofuran-3,9'-xanthene]-1-one
• 6-Hydroxy-2-methylfluoran
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 6'-hydroxy-2'-methyl-
• 6'-hydroxy-2'-methyl-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• 83469-76-5
• DTXSID301003448
• 6-Hydroxy-2-methylxanthen-9-spiro-1'-isobenzofuran-3'-one

• Inchi： InChI=1S/C21H14O4/c1-12-6-9-18-17(10-12)21(16-8-7-13(22)11-19(16)24-18)15-5-3-2-4-14(15)20(23)25-21/h2-11,22H,1H3
• InChI Key： ZRXDGIIVMARPCF-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)OC3=C(C24C5=CC=CC=C5C(=O)O4)C=CC(=C3)O

Computed Properties

• Exact Mass: 330.089
• Monoisotopic Mass: 330.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 561.9°C at 760 mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.738